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Compound of Interest

Compound Name: SLF1081851 hydrochloride

Cat. No.: B15572261

For Immediate Reference: Always consult the manufacturer-provided Safety Data Sheet (SDS)
for specific disposal instructions for SLF1081851 hydrochloride. This guide provides general
procedures based on the chemical nature of similar compounds and should supplement, not
replace, the SDS.

The proper disposal of SLF1081851 hydrochloride, a potent inhibitor of the sphingosine-1-
phosphate (S1P) transporter SPNS2, is crucial for maintaining laboratory safety and ensuring
environmental protection. As a hydrochloride salt and a halogenated organic compound,
specific handling procedures are required.

Pre-Disposal Safety Precautions

Before beginning any disposal-related activities, it is imperative to wear appropriate Personal
Protective Equipment (PPE) to mitigate risks associated with handling chemical reagents.

Required Personal Protective Equipment (PPE):

Eye Protection: Safety glasses with side-shields or chemical safety goggles.

Hand Protection: Chemical-resistant gloves, such as nitrile rubber.

Skin Protection: A laboratory coat or other protective clothing to prevent skin contact.

Respiratory Protection: Use in a well-ventilated area, preferably a chemical fume hood. If
there is a risk of generating dust, a respirator is required.
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Step-by-Step Disposal Procedure

The disposal of SLF1081851 hydrochloride should be managed as hazardous waste. Due to
its composition, it may be classified as halogenated organic waste.

e Segregation: Do not mix SLF1081851 hydrochloride waste with other waste streams,
particularly non-halogenated organic waste.[1] Keep the chemical in its original container
whenever possible.

o Labeling: Ensure the waste container is clearly and accurately labeled as "Hazardous Waste:
SLF1081851 hydrochloride" and includes all relevant hazard pictograms.

o Storage: Store the sealed waste container in a designated, well-ventilated, and secure
satellite accumulation area pending disposal.

» Professional Disposal: Arrange for the collection of the waste through a licensed and certified
hazardous waste disposal company.[1] The primary disposal method for halogenated organic
compounds is typically high-temperature incineration at a specialized facility.[1] This material
must not be disposed of down the drain or in regular trash.[2]

Spill Management Protocol

In the event of a spill, the following steps should be taken immediately:

o Evacuate and Ventilate: Clear the area of non-essential personnel and ensure adequate
ventilation.

o Containment: Prevent the further spread of the material. For solid spills, avoid creating dust.
[1] Use absorbent materials for liquid spills and prevent entry into the sewer system.

¢ Clean-up: Carefully sweep or scoop up spilled solid material using a method that does not
generate dust.[1] Place the collected material into a suitable, labeled, and sealed container
for disposal.

o Decontamination: Thoroughly clean the affected area with an appropriate solvent and
decontaminating solution.
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Summary of Chemical and Safety Data

The following table summarizes key data for SLF1081851 hydrochloride.

Property Value

_ 3-(4-decylphenyl)-1,2,4-oxadiazole-5-
Chemical Name ) )
propanamine, monohydrochloride

Molecular Formula C21H33N30 « HCI

CAS Number 2999629-35-3

H302: Harmful if swallowed. H315: Causes skin
GHS Hazard Statements irritation. H319: Causes serious eye irritation.

H335: May cause respiratory irritation.[1]

Disposal Workflow

The following diagram outlines the decision-making process for the proper disposal of
SLF1081851 hydrochloride.
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SLF1081851 hydrochloride Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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